Cas no 1181458-00-3 (4-({(3-Fluorophenyl)methylamino}methyl)benzonitrile Hydrochloride)

• Product Name: 4-({(3-Fluorophenyl)methylamino}methyl)benzonitrile Hydrochloride
• CAS No: 1181458-00-3
• MF: C₁₅H₁₄ClFN₂
• MW: 276.736465930939
• CID: 4575597
• PubChem ID: 45791542
• Update Time: 2024-11-06

4-({(3-Fluorophenyl)methylamino}methyl)benzonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-({[(3-fluorophenyl)methyl]amino}methyl)benzonitrile hydrochloride
• 4-({[(3-fluorophenyl)methyl]amino}methyl)benzonitrilehydrochloride
• AKOS008118384
• 1181458-00-3
• EN300-45191
• 4-[[(3-fluorophenyl)methylamino]methyl]benzonitrile;hydrochloride
• Z538976932
• 4-({(3-Fluorophenyl)methylamino}methyl)benzonitrile Hydrochloride

• Inchi： 1S/C15H13FN2.ClH/c16-15-3-1-2-14(8-15)11-18-10-13-6-4-12(9-17)5-7-13;/h1-8,18H,10-11H2;1H
• InChI Key： SALORYYEKCEIAS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C#N)=CC=1)NCC1C=CC=C(F)C=1.Cl

Computed Properties

• Exact Mass: 276.0829543g/mol
• Monoisotopic Mass: 276.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds